Cas no 10018-78-7 (4-(Cyclohexyloxy)-4-oxobutanoic acid)

• Product Name: 4-(Cyclohexyloxy)-4-oxobutanoic acid
• CAS No: 10018-78-7
• MF: C₁₀H₁₆O₄
• MW: 200.2316
• MDL: MFCD00785959
• CID: 193577
• PubChem ID: 120922
• Update Time: 2024-11-04

4-(Cyclohexyloxy)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1-cyclohexyl ester
• 4-cyclohexyloxy-4-oxobutanoate
• Cyclohexanol succinate
• CYCLOHEXYLSUCCINATE
• AC1LVDXR
• AG-D-04515
• Bernsteinsaeure-cyclohexylester
• Bernsteinsaeure-monocyclohexylester
• Butanedioicacid, monocyclohexyl ester (9CI)
• CTK3J8614
• cyclohexyl hemisuccinate
• Cyclohexyl-hydrogensuccinat
• Monocyclohexylsuccinat
• succinic acid monocyclohexyl ester
• Succinic acid, cyclohexyl ester (7CI)
• Succinic acid, monocyclohexyl ester (8CI)
• 4-(cyclohexyloxy)-4-oxobutanoic acid
• Radioplex
• Succinic acid, monocyclohexyl ester
• cyclo-hexyl hydrogen succinate
• ARONIS008953
• 4-cyclohexyloxy-4-oxobutanoic acid
• STL064937
• 3-(cyclohexyloxycarbonyl)propanoic acid
• BB0285931
• ST45045696
• A10964
• DB-194701
• 10018-78-7
• AKOS000498440
• MFCD00785959
• DTXSID40905242
• SCHEMBL3472508
• AS-62514
• BRN 2558695
• CS-0155320
• 4-(cyclohexyloxy)-4-oxobutanoate
• 4-(cyclohexyloxy)-4-oxobutanoicacid
• 4-(Cyclohexyloxy)-4-oxobutanoic acid

• MDL： MFCD00785959
• Inchi： 1S/C10H16O4/c11-9(12)6-7-10(13)14-8-4-2-1-3-5-8/h8H,1-7H2,(H,11,12)
• InChI Key： CQBVVSONJDUVEJ-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C([H])([H])C(=O)O[H])=O)C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 2558695

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1.4

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters